![molecular formula C22H20BrClN2O3S B296987 2-{4-bromo[(4-methylphenyl)sulfonyl]anilino}-N-(2-chlorobenzyl)acetamide](/img/structure/B296987.png)
2-{4-bromo[(4-methylphenyl)sulfonyl]anilino}-N-(2-chlorobenzyl)acetamide
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Overview
Description
2-{4-bromo[(4-methylphenyl)sulfonyl]anilino}-N-(2-chlorobenzyl)acetamide is a synthetic compound that is widely used in scientific research for its potential therapeutic applications. This compound is also known as BMS-345541, and it is a selective inhibitor of the IκB kinase (IKK) complex. IKK is an enzyme that plays a crucial role in the regulation of the nuclear factor kappa B (NF-κB) signaling pathway, which is involved in the immune response, inflammation, and cell survival.
Mechanism of Action
BMS-345541 selectively inhibits the phosphorylation of IKKβ, which is a key component of the IKK complex. IKKβ phosphorylates the inhibitor of κB (IκB), which leads to the degradation of IκB and the release of NF-κB. NF-κB then translocates to the nucleus and activates the transcription of target genes. By inhibiting IKKβ phosphorylation, BMS-345541 prevents the activation of NF-κB and the subsequent transcription of target genes.
Biochemical and Physiological Effects:
BMS-345541 has been shown to have anti-inflammatory effects in various cell types and animal models. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. BMS-345541 has also been shown to inhibit the proliferation and survival of cancer cells in vitro and in vivo. In addition, BMS-345541 has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using BMS-345541 in lab experiments is its selectivity for the IKK complex. This compound has been shown to have minimal off-target effects, which makes it a valuable tool for studying the NF-κB pathway. Another advantage of using BMS-345541 is its stability in aqueous solutions, which allows for easy storage and handling. However, one limitation of using BMS-345541 is its relatively low potency compared to other IKK inhibitors. This compound also has poor solubility in organic solvents, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for the use of BMS-345541 in scientific research. One direction is the development of more potent and selective IKK inhibitors based on the structure of BMS-345541. Another direction is the investigation of the therapeutic potential of BMS-345541 in various disease models, including cancer, autoimmune disorders, and inflammatory diseases. Additionally, the use of BMS-345541 in combination with other therapeutic agents may enhance its efficacy and reduce its potential side effects.
Synthesis Methods
The synthesis of 2-{4-bromo[(4-methylphenyl)sulfonyl]anilino}-N-(2-chlorobenzyl)acetamide involves several steps, starting from commercially available starting materials. The first step involves the reaction of 4-bromoaniline with p-toluenesulfonyl chloride to form the sulfonamide intermediate. This intermediate is then reacted with 2-chlorobenzylamine to form the corresponding amine derivative. The final step involves the acetylation of the amine group with acetic anhydride to yield the desired product.
Scientific Research Applications
2-{4-bromo[(4-methylphenyl)sulfonyl]anilino}-N-(2-chlorobenzyl)acetamide is widely used as a tool compound in scientific research to study the NF-κB signaling pathway. This compound has been shown to selectively inhibit the IKK complex, which results in the suppression of NF-κB activation. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation, immune response, and cell survival. Dysregulation of the NF-κB pathway has been implicated in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. Therefore, the selective inhibition of IKK by BMS-345541 has the potential to be a therapeutic strategy for these diseases.
Properties
Molecular Formula |
C22H20BrClN2O3S |
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Molecular Weight |
507.8 g/mol |
IUPAC Name |
2-(4-bromo-N-(4-methylphenyl)sulfonylanilino)-N-[(2-chlorophenyl)methyl]acetamide |
InChI |
InChI=1S/C22H20BrClN2O3S/c1-16-6-12-20(13-7-16)30(28,29)26(19-10-8-18(23)9-11-19)15-22(27)25-14-17-4-2-3-5-21(17)24/h2-13H,14-15H2,1H3,(H,25,27) |
InChI Key |
XMYQBERWXPGBSU-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CC=CC=C2Cl)C3=CC=C(C=C3)Br |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CC=CC=C2Cl)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
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